Cas no 2172561-63-4 (2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid)

• Product Name: 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid
• CAS No: 2172561-63-4
• MF: C₂₃H₂₁N₃O₅S
• MW: 451.49494433403
• CID: 6482513
• PubChem ID: 165565886
• Update Time: 2025-10-28

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid
• 2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-5-yl]propanamido}acetic acid
• 2172561-63-4
• EN300-1552433

• Inchi： 1S/C23H21N3O5S/c27-20(24-12-21(28)29)10-9-14-11-25-22(32-14)26-23(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,11,19H,9-10,12-13H2,(H,24,27)(H,28,29)(H,25,26,30)
• InChI Key： WTJXQMAHFVMGCC-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(NCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.12019195g/mol
• Monoisotopic Mass: 451.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 146Ų

Additional information on 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid

Introduction to 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid (CAS No. 2172561-63-4)

2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid, with the CAS number 2172561-63-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, which contribute to its potential applications in drug development and biological studies.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent premature reactions. The presence of this group in 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid makes it a valuable intermediate in the synthesis of complex peptides and peptidomimetics. The thiazole ring, on the other hand, imparts additional stability and bioactivity to the molecule, making it an attractive candidate for various therapeutic applications.

Recent studies have highlighted the potential of compounds with similar structures in the treatment of various diseases. For instance, thiazole-containing compounds have been shown to exhibit potent antimicrobial and antifungal activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that thiazole derivatives can effectively inhibit the growth of multidrug-resistant bacteria, making them promising candidates for the development of new antibiotics.

In addition to their antimicrobial properties, thiazole-containing compounds have also shown promise in cancer research. A study published in Cancer Research reported that certain thiazole derivatives can selectively target and inhibit cancer cells while sparing normal cells. This selective toxicity is attributed to the unique structural features of these compounds, which allow them to interact with specific cellular targets involved in cancer progression.

The versatility of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid extends beyond its potential as a therapeutic agent. Its structural complexity makes it an excellent model compound for studying protein-protein interactions and enzyme inhibition. In a recent study published in Bioorganic & Medicinal Chemistry Letters, researchers used this compound to investigate the binding mechanisms of enzymes involved in metabolic pathways. The results provided valuable insights into the design of more effective enzyme inhibitors for treating metabolic disorders.

The synthesis of 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid involves several steps, including the formation of the thiazole ring and the introduction of the Fmoc protecting group. These synthetic routes are well-documented in the literature and can be optimized for large-scale production. The ability to synthesize this compound efficiently is crucial for its application in both academic research and industrial settings.

In conclusion, 2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-5-ylpropanamido}acetic acid (CAS No. 2172561-63-4) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, including the Fmoc protecting group and thiazole ring, make it a valuable tool for developing new therapeutic agents and advancing our understanding of biological processes. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.